Cas no 24919-38-8 (2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)acetic acid)

• Product Name: 2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)acetic acid
• CAS No: 24919-38-8
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• MDL: MFCD09843597
• CID: 5241119
• PubChem ID: 6421458
• Update Time: 2025-06-09

2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dioxo-3,4-dihydro-1H-1,4-benzodiazepin-3-yl)acetic acid
• 2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)acetic acid

• MDL： MFCD09843597
• Inchi： 1S/C11H10N2O4/c14-9(15)5-8-11(17)12-7-4-2-1-3-6(7)10(16)13-8/h1-4,8H,5H2,(H,12,17)(H,13,16)(H,14,15)
• InChI Key： PZADUWCGARVTQN-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(=O)NC(CC(O)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)acetic acid

Comprehensive Overview of 2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)acetic acid (CAS No. 24919-38-8)

2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)acetic acid is a specialized organic compound with significant applications in pharmaceutical research and development. This compound, identified by its CAS No. 24919-38-8, belongs to the benzodiazepine derivative family, which is widely studied for its potential therapeutic properties. The molecular structure features a tetrahydro-1H-1,4-benzodiazepine core, a motif frequently explored in drug discovery due to its versatility in binding to biological targets.

In recent years, the demand for benzodiazepine derivatives has surged, driven by their relevance in treating neurological disorders and their role as intermediates in synthesizing bioactive molecules. Researchers are particularly interested in 2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)acetic acid due to its unique acetic acid side chain, which enhances its solubility and reactivity. This property makes it a valuable building block in medicinal chemistry, especially for designing drugs targeting GABA receptors or other central nervous system pathways.

The compound's CAS No. 24919-38-8 is frequently searched in academic and industrial databases, reflecting its importance in synthetic chemistry. Users often inquire about its synthesis methods, physicochemical properties, and applications in drug development. For instance, questions like "How to synthesize 2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)acetic acid?" or "What are the uses of benzodiazepine derivatives in pharmaceuticals?" are common in search engines. Addressing these queries, this compound is typically synthesized via multistep organic reactions, including cyclization and oxidation steps, to achieve high purity and yield.

From an SEO perspective, incorporating keywords such as "benzodiazepine synthesis," "pharmaceutical intermediates," and "CAS 24919-38-8 applications" can improve visibility. Additionally, trending topics like "green chemistry in drug synthesis" and "sustainable pharmaceutical manufacturing" align well with discussions about this compound, as researchers seek eco-friendly methods to produce it. Its role in peptide mimetics and small-molecule therapeutics further elevates its relevance in modern drug discovery.

In summary, 2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)acetic acid (CAS No. 24919-38-8) is a pivotal compound in pharmaceutical research, offering diverse applications and inspiring innovation in synthetic chemistry. Its structural features and functional groups make it a subject of ongoing study, particularly in the context of neurological drug development and biomolecular engineering. As the scientific community continues to explore its potential, this compound remains a cornerstone in advancing therapeutic solutions.